Cas no 2172094-65-2 (tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 2172094-65-2
• MF: C₁₂H₁₉F₄NO₄S
• MW: 349.342176675797
• CID: 6197359
• PubChem ID: 165869010
• Update Time: 2025-06-23

tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate
• EN300-1577554
• tert-butyl 3-[(fluorosulfonyl)methyl]-2-(trifluoromethyl)piperidine-1-carboxylate
• 2172094-65-2

• Inchi： 1S/C12H19F4NO4S/c1-11(2,3)21-10(18)17-6-4-5-8(7-22(16,19)20)9(17)12(13,14)15/h8-9H,4-7H2,1-3H3
• InChI Key： BSEJDUQWIFGKFA-UHFFFAOYSA-N
• SMILES： S(CC1CCCN(C(=O)OC(C)(C)C)C1C(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 349.09709191g/mol
• Monoisotopic Mass: 349.09709191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate

Recent Advances in the Application of tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate (CAS: 2172094-65-2) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate (CAS: 2172094-65-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyl and trifluoromethyl functional groups, has demonstrated promising potential as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the fluorosulfonyl group, in particular, has been highlighted for its ability to engage in selective covalent interactions with biological targets, making it a valuable tool for probing protein function and designing targeted therapies.

One of the key areas of research involving this compound has been its role in the synthesis of piperidine-based scaffolds, which are prevalent in many pharmacologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate as a precursor for the development of novel gamma-secretase inhibitors, which are being investigated for their potential in treating Alzheimer's disease. The researchers utilized the fluorosulfonyl group to achieve selective covalent binding to the active site of the enzyme, thereby enhancing inhibitory potency and specificity. This approach represents a significant advancement over traditional non-covalent inhibitors, offering improved pharmacokinetic properties and reduced off-target effects.

In addition to its applications in neuroscience, this compound has also been explored in the context of oncology. A recent preprint (BioRxiv, 2024) reported the use of tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate as a key intermediate in the synthesis of small-molecule inhibitors targeting the PD-1/PD-L1 immune checkpoint pathway. The trifluoromethyl group was found to play a critical role in enhancing the metabolic stability of the resulting inhibitors, while the fluorosulfonyl moiety enabled the formation of a covalent adduct with a specific cysteine residue on the PD-L1 protein. This dual mechanism of action resulted in potent and durable inhibition of the PD-1/PD-L1 interaction, suggesting potential applications in cancer immunotherapy.

Beyond its therapeutic potential, this compound has also been employed as a valuable tool in chemical biology. A study in ACS Chemical Biology (2023) detailed its use as a reactive handle for the site-specific labeling of proteins. The fluorosulfonyl group was shown to react efficiently with nucleophilic amino acids, such as lysine and tyrosine, under physiological conditions, enabling the covalent attachment of fluorescent probes and other functional groups. This methodology has been applied to the study of protein-protein interactions and the development of activity-based probes for enzyme profiling, further underscoring the versatility of tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate in biomedical research.

Despite these promising developments, challenges remain in the optimization of this compound for clinical applications. Issues such as solubility, stability, and potential off-target reactivity need to be addressed through further structural modifications and pharmacokinetic studies. However, the unique chemical properties of tert-butyl 3-(fluorosulfonyl)methyl-2-(trifluoromethyl)piperidine-1-carboxylate, combined with its demonstrated utility in diverse areas of research, position it as a molecule of considerable interest for future investigations. Ongoing studies are expected to uncover additional applications and refine its use in drug discovery and chemical biology.